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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

Introduction

2,2'-Dinitrobibenzyl, also known as 1,2-bis(2-nitrophenyl)ethane, is a chemical compound
with the molecular formula C124H12N20a4.[1][2] It serves as a key intermediate in the synthesis of
various organic molecules, including antiepileptic drugs like Carbamazepine.[3][4] This
document outlines a high-yield experimental protocol for the synthesis of 2,2'-Dinitrobibenzyl
via the oxidative coupling of 2-nitrotoluene. The procedure has been optimized to achieve a
high yield by using bromine as the oxidizing agent in the presence of a strong base.[5]

Safety Precautions

Researchers should handle all chemicals with care, using appropriate personal protective
equipment (PPE), including gloves, goggles, and a lab coat.[6] The reaction should be
performed in a well-ventilated fume hood. 2,2'-Dinitrobibenzyl is classified as a hazardous
chemical that may cause skin, eye, and respiratory system irritation.[2][6]

Data Presentation

The following table summarizes the key quantitative data associated with the described
synthesis protocol.
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Parameter Value Reference
Starting Material 2-Nitrotoluene [1]

Product 2,2'-Dinitrobibenzyl [1]

Yield 95% [11[5]
Melting Point 121 °C [1]
Molecular Formula C14H12N204 [11[4117]
Molecular Weight 272.26 g/mol (11041071
Appearance White solid [1]

Rf value 0.33 (n-pentane/CH2Clz2 , 1:1) [1]

Experimental Protocol: Oxidative Coupling of 2-
Nitrotoluene

This protocol details the synthesis of 2,2'-Dinitrobibenzyl from 2-nitrotoluene, adapted from
the method described by Moormann, Langbehn, and Herges.[5]

Materials and Reagents:

2-Nitrotoluene (2.00 g, 15.0 mmol)

e Potassium t-butoxide

e Bromine (3.12 g, 19.5 mmol)

e Dry Tetrahydrofuran (THF) (90 mL)

» Dichloromethane (CH2Cl2)

o Saturated sodium thiosulfate solution

o Saturated sodium chloride solution (brine)
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Magnesium sulfate (MgSQOa)

Ethanol (EtOH)

Deionized Water (H20)

e Ice

Equipment:

Round-bottom flask

e Magnetic stirrer and stir bar

e Nitrogen gas inlet

e |ce bath

e Separatory funnel

 Rotary evaporator

« Filtration apparatus (Buchner funnel)

Procedure:

e Reaction Setup: Under a nitrogen atmosphere, dissolve 2-nitrotoluene (2.00 g, 15.0 mmol) in
dry THF (90 mL) in a round-bottom flask.[1]

o Base Addition: Cool the solution to 0 °C using an ice bath. Add potassium t-butoxide and stir
the reaction mixture for 2 minutes.[1]

e Oxidation: Add bromine (3.12 g, 19.5 mmol) to the reaction mixture. Continue stirring for an
additional 5 minutes at 20 °C.[1]

e Quenching and Precipitation: Pour the reaction mixture into 500 mL of an ice/water slurry. A
precipitate will form.[1]

e Workup:
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[e]

Filter the precipitate using a Buchner funnel.[1]

o

Extract the aqueous filtrate with CH2Cl2 (3 x 100 mL).[1]

[¢]

Combine all the organic layers and wash them sequentially with saturated sodium
thiosulfate solution and saturated sodium chloride solution.[1]

[¢]

Dry the combined organic layer over anhydrous MgSQa.[1]

e Purification:

o Filter off the MgSOa4 and concentrate the organic solution under reduced pressure using a
rotary evaporator.[1]

o Purify the resulting crude product by crystallization from a water/ethanol mixture (1:2
ratio).[1]

o Final Product: The purified product, 2,2'-dinitrobibenzyl, is obtained as a white solid (1.94
g, 7.13 mmol, 95% yield).[1]

Characterization Data:

e 'H NMR (500.1 MHz, CDCl3): & = 7.96 (dd, J = 8.2 Hz, J = 1.2 Hz, 2H), 7.54 (pseudo t, 2H),
7.42 (dd, J = 7.7 Hz, J = 1.3 Hz, 2H), 7.38 (pseudo t, 2H), 3.25 (s, 4H, CH2).[1]

e 13C NMR (125.8 MHz, CDClIs): & = 149.37, 136.01, 133.30, 132.49, 127.56, 124.84, 34.44.[1]
e Mass Spec (El, 70 eV): m/z (%) = 273 (1) [M + H]*, 136 (100).[1]
IR (ATR): 1608, 1576, 1509, 1344 cm~1.[1]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 2,2'-
Dinitrobibenzyl.
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Caption: Workflow for the synthesis of 2,2'-Dinitrobibenzyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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